![molecular formula C16H20N4OS B2456663 N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide CAS No. 2097861-01-1](/img/structure/B2456663.png)
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide
Description
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H20N4OS and its molecular weight is 316.42. The purity is usually 95%.
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Scientific Research Applications
Polymer-Based Adsorbents for Heavy Metal Removal
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide: (let’s call it “NDTMC” for brevity) has been incorporated into polymer-based materials for efficient heavy metal removal from wastewater. Researchers have synthesized pH and temperature-responsive polymers using NDTMC as a building block. For instance:
- A sixteen-arm star-shaped polymer, s-POSS-(PDMAEMA)16, was created by initiating 2-(dimethylamino)ethyl methacrylate (DMAEMA) from octakis(dibromoethyl) polyhedral oligomeric silsesquioxane (POSS-(Br)16) via atom transfer radical polymerization (ATRP). This polymer exhibited reversible pH-responsive behavior (pH 1–12) and thermoresponsive behavior (20–60 °C). It formed core/shell micelles with varying morphologies depending on pH, such as snowflake-shaped and butterfly-shaped micelles. Importantly, it adsorbed Cr(VI) due to strong electrostatic interactions with its tertiary amines .
Drug Delivery Systems
NDTMC derivatives have shown promise in drug delivery systems. By modifying the compound’s structure, researchers can create amphiphilic molecules that self-assemble into micelles or nanoparticles. These carriers can encapsulate hydrophobic drugs, protecting them during circulation and releasing them at specific sites within the body. The pH-responsive behavior of NDTMC-based polymers allows controlled drug release in response to the local environment .
Responsive Nanogels
NDTMC has been incorporated into nanogels, which are three-dimensional networks of crosslinked polymer chains. These nanogels exhibit stimuli-responsive behavior, swelling or collapsing in response to changes in pH or temperature. For example:
- AG-PDMAEMA interpenetrating polymer networks hydrogels were prepared using NDTMC-based polymers. These hydrogels can be used for controlled drug release or as tissue scaffolds .
properties
IUPAC Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS/c1-10-6-14(22-9-10)15(21)18-12-4-5-13-11(7-12)8-17-16(19-13)20(2)3/h6,8-9,12H,4-5,7H2,1-3H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLRTMPTQALSNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NC2CCC3=NC(=NC=C3C2)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-4-methylthiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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